(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride

• IUPAC Name: [1-(4-ethoxyphenyl)tetrazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H13N5O.ClH/c1-2-16-9-5-3-8(4-6-9)15-10(7-11)12-13-14-15;/h3-6H,2,7,11H2,1H3;1H
• InChI Key: IOCBEAVIWNOPDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CN.Cl
• Molecular Formula: C10H14ClN5O
• Molecular Weight: 255.70 g/mol

Description

The compound “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” is a complex organic molecule. It contains an ethoxyphenyl group, a tetrazolyl group, and a methanamine group. The ethoxyphenyl group consists of a phenyl ring (a six-membered carbon ring) with an ethoxy group (an oxygen atom bonded to two carbon atoms) attached. The tetrazolyl group is a five-membered ring containing four nitrogen atoms and one carbon atom. The methanamine group consists of a single carbon atom bonded to a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrazole ring and the attachment of the ethoxyphenyl and methanamine groups. The exact synthesis process would depend on the specific starting materials and reaction conditions. It’s important to note that the synthesis of complex organic molecules often requires careful control of reaction conditions to ensure the correct product is formed.

Molecular Structure Analysis

The molecular structure of “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These techniques can provide information about the types of atoms in the molecule, the bonds between them, and their arrangement in three-dimensional space.

Chemical Reactions Analysis

The chemical reactions involving “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” would depend on the specific conditions and reactants. For example, the compound could potentially undergo nucleophilic addition reactions with carbonyl compounds, forming imines or enamines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride”, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental techniques.

Scientific Research Applications

Chemical Structure and Potential Applications

“(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” is a compound with a tetrazole ring, a feature that is notable in various pharmaceutical and chemical research contexts. Tetrazoles are known for their role in medicinal chemistry, particularly due to their bioisosteric similarity to carboxylic acids. This makes them valuable in drug design, especially in the development of pharmaceuticals with improved pharmacokinetic and pharmacodynamic properties.

Potential Research Areas

Anticancer Applications

Research on novel compounds often explores their potential as anticancer agents. Compounds with unique structures, such as tetrazoles, may be investigated for their ability to target specific pathways involved in cancer progression. For instance, tetrazole derivatives have been explored for their antiproliferative activities against various cancer cell lines, suggesting a potential avenue for research into anticancer applications of novel tetrazole compounds like “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” (Sugita et al., 2017).

Neurodevelopmental Impact

Compounds affecting neurodevelopment are of significant interest, especially in understanding environmental factors contributing to neurological disorders. While the direct link between “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” and neurodevelopment has not been established, research on related compounds, especially those with potential neurotoxic or neuroprotective effects, provides a foundation for exploring the neurological impact of new chemical entities (Vuong et al., 2020).

Safety And Hazards

The safety and hazards associated with “(1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methanamine hydrochloride” would depend on its specific physical and chemical properties. For example, the compound could potentially be harmful if swallowed, cause skin or eye irritation, or be toxic to aquatic life.